Cas no 1477950-64-3 (N-{[4-(trifluoromethoxy)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-{[4-(trifluoromethoxy)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1477950-64-3
• MF: C₁₁H₉F₃N₄O₂
• MW: 286.209972143173
• CID: 5402832
• Update Time: 2025-05-19

N-{[4-(trifluoromethoxy)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(Trifluoromethoxy)phenyl]methyl]-1H-1,2,3-triazole-5-carboxamide
• N-{[4-(trifluoromethoxy)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C11H9F3N4O2/c12-11(13,14)20-8-3-1-7(2-4-8)5-15-10(19)9-6-16-18-17-9/h1-4,6H,5H2,(H,15,19)(H,16,17,18)
• InChI Key： JBNYPOFGOFPJFJ-UHFFFAOYSA-N
• SMILES： N1C(C(NCC2=CC=C(OC(F)(F)F)C=C2)=O)=CN=N1

Experimental Properties

• Density: 1.462±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 500.2±50.0 °C(Predicted)
• pka: 7.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-{[4-(trifluoromethoxy)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide

Comprehensive Overview of N-{[4-(trifluoromethoxy)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide (CAS No. 1477950-64-3)

N-{[4-(trifluoromethoxy)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide (CAS No. 1477950-64-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazole carboxamides, which are known for their diverse biological activities. The presence of a trifluoromethoxy group and a triazole ring in its structure enhances its metabolic stability and binding affinity, making it a promising candidate for drug discovery and development.

In recent years, the demand for fluorinated compounds like N-{[4-(trifluoromethoxy)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, topics frequently searched in scientific databases. The compound's CAS number 1477950-64-3 is often queried in patent literature, reflecting its relevance in intellectual property discussions.

The synthesis of N-{[4-(trifluoromethoxy)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide typically involves multi-step organic reactions, including click chemistry for triazole formation and amide coupling techniques. These methods align with current trends in green chemistry, a hot topic among environmentally conscious researchers. The compound's molecular weight and solubility properties are also critical parameters for formulation scientists, as evidenced by frequent searches for these terms in conjunction with its CAS number.

From a pharmacological perspective, the trifluoromethoxy moiety in N-{[4-(trifluoromethoxy)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide is believed to enhance its lipophilicity, potentially improving blood-brain barrier penetration. This characteristic is highly sought after in central nervous system (CNS) drug development, a trending area in neuroscience research. Additionally, the triazole ring is known to participate in hydrogen bonding, which could contribute to the compound's selectivity and potency against biological targets.

Analytical characterization of CAS No. 1477950-64-3 often involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently discussed in online forums and scientific communities, highlighting the compound's technical complexity. The growing interest in structure-activity relationships (SAR) for triazole derivatives further underscores the importance of this compound in modern drug design.

In the agrochemical sector, N-{[4-(trifluoromethoxy)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide is being explored for its potential as a pesticide intermediate. The trifluoromethoxy group is known to confer resistance to metabolic degradation, a property highly valued in crop protection chemicals. This application aligns with the increasing global focus on sustainable agriculture, another frequently searched topic in academic and industrial circles.

Safety and regulatory aspects of CAS 1477950-64-3 are also subjects of interest, particularly in light of the pharmaceutical industry's emphasis on ICH guidelines and GMP compliance. While not classified as hazardous, proper handling procedures for this compound are still essential, as with all fine chemicals. This precautionary approach resonates with the current emphasis on laboratory safety protocols in research institutions worldwide.

The commercial availability of N-{[4-(trifluoromethoxy)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide through specialty chemical suppliers has made it more accessible to researchers. Its price per gram and bulk availability are common search queries, reflecting the practical considerations of laboratory procurement. The compound's stability under various storage conditions is another frequently discussed aspect in scientific purchasing decisions.

Looking ahead, N-{[4-(trifluoromethoxy)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide represents an exciting scaffold for further chemical modification. The growing field of computational chemistry and molecular docking studies may provide additional insights into its potential applications, topics that are gaining traction in academic searches. As research continues, this compound may well emerge as a key player in the development of novel therapeutic agents or agricultural solutions.

In conclusion, CAS No. 1477950-64-3 exemplifies the intersection of innovative chemical design and practical application. Its unique combination of a triazole core and trifluoromethoxy substituent offers numerous possibilities for scientific exploration, addressing many current research priorities in both human health and agricultural science. The compound's journey from laboratory synthesis to potential commercialization mirrors the broader trends in translational research that dominate contemporary scientific discourse.